Ethyl 6-benzyl-2-(3-methylthioureido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-benzyl-2-(methylcarbamothioylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C19H23N3O2S2/c1-3-24-18(23)16-14-9-10-22(11-13-7-5-4-6-8-13)12-15(14)26-17(16)21-19(25)20-2/h4-8H,3,9-12H2,1-2H3,(H2,20,21,25)
• InChI Key: IEJSXAJFQDSJID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)CC3=CC=CC=C3)NC(=S)NC
• Molecular Formula: C19H23N3O2S2
• Molecular Weight: 389.5 g/mol

Description

This compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The compound also contains a carboxylate ester group (CO2R, where R is an ethyl group in this case), a thiourea group (NH(CS)NH2), and a benzyl group (C6H5CH2) attached to the pyridine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the benzyl group, and the formation of the thiourea and carboxylate ester groups. The exact methods would depend on the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The benzyl group would be attached to one of the carbon atoms of the pyridine ring, and the thiourea and carboxylate ester groups would be attached to other carbon atoms.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the functional groups present in its structure. For example, the pyridine ring might undergo electrophilic substitution reactions, while the carboxylate ester group could be involved in esterification or hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate ester and thiourea groups might make the compound more soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were used as a drug, for example, its mechanism of action might involve interaction with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These properties would need to be evaluated through experimental testing.